Cas no 23590-61-6 (5-chloro-Pyrido[2,3-d]pyridazin-8(7H)-one)

• Product Name: 5-chloro-Pyrido[2,3-d]pyridazin-8(7H)-one
• CAS No: 23590-61-6
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• MDL: MFCD29071962
• CID: 1080241
• PubChem ID: 12268427
• Update Time: 2025-09-27

5-chloro-Pyrido[2,3-d]pyridazin-8(7H)-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-Pyrido[2,3-d]pyridazin-8(7H)-one
• 5-chloropyrido[2,3-d]pyridazin-8-ol
• 5-chloro-7H-pyrido[2,3-d]pyridazin-8-one
• A878202
• CID 12268427
• DTXSID901275928
• SCHEMBL25294849
• ZB0672
• G71085
• 5-chloropyrido[3,2-d]pyridazin-8(7H)-one
• DB-306721
• 5-Chloropyrido[2,3-d]pyridazin-8(7H)-one
• 23590-61-6
• AM-944/40947887

• MDL： MFCD29071962
• Inchi： 1S/C7H4ClN3O/c8-6-4-2-1-3-9-5(4)7(12)11-10-6/h1-3H,(H,11,12)
• InChI Key： CLFRRDOGWNYFFG-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=CN=C2C(NN=1)=O

Computed Properties

• Exact Mass: 181.0042895g/mol
• Monoisotopic Mass: 181.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.9 g/l) (25 º C),